Cas no 29681-44-5 (methyl 5-bromopyridine-3-carboxylate)

methyl 5-bromopyridine-3-carboxylate structure

29681-44-5 structure

Product Name:methyl 5-bromopyridine-3-carboxylate

CAS No:29681-44-5

MF:C₇H₆BrNO₂

MW:216.032041072845

MDL:MFCD00173668

CID:53510

PubChem ID:699336

Update Time:2024-10-30

methyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromonicotinate
- 5-BROMO NICOTINIC ACID METHYL ESTER
- 5-BROMOPYRIDINE-3-CARBOXYLIC ACID METHYL ESTER
- BUTTPARK 37\04-20
- METHYL 3-BROMO-5-PYRIDINECARBOXYLATE
- METHYL 5-BROMOPYRIDINE-3-CARBOXYLATE
- 5-Bromonictinic acid ethyl ester
- 5-BROMONICOTIC ACID METHYL ESTER
- 5-Bromonicotinic acid methyl ester, 5-Bromopyridine-3-carboxylic acid methyl ester, Methyl 5-bromonicotinate
- 3-(Methoxycarbonyl)-5-bromopyridine
- 3-bromo-5-pyridinecarboxylic acid methyl ester
- 3-methoxycarbonyl-5-bromo-pyridine
- 5-bromo-3-pyridine carboxylic acid methyl ester
- methyl 5-bromo-3-pyridinecarboxylate
- methyl-5-bromnicotinat
- methyl-5-bromonicotinate
- 5-Bromonicotinic Acid Methyl Ester
- 5-Bromo-3-pyridinecarboxylic Acid Methyl Ester
- FT-0628848
- 5-bromo-nicotinic acid methyl ester
- methyl 5-bromo-nicotinate
- methyl-5-bromopyridine-3-carboxylate
- F1916-7021
- 29681-44-5
- AAJZXPWBILCHAW-UHFFFAOYSA-N
- 3-PYRIDINECARBOXYLIC ACID, 5-BROMO-, METHYL ESTER
- MS-3710
- Maybridge3_004992
- Z18390143
- Methyl 5-bromopyridine-3-carboxylate, 97%
- STR08069
- CS-W007467
- PB10112
- SY005317
- MFCD00173668
- AKOS000265039
- methyl-5-bromo-pyridine-3-carboxylate
- IDI1_016379
- M2008
- AC-7244
- HMS1445C20
- RB1030
- CCG-251767
- 3-Bromo-5-methoxycarbonylpyridine
- Q-101238
- EN300-133021
- DTXSID70351394
- AM20051048
- SCHEMBL309752
- Methyl 5-bromonicotinate,98%
- ALBB-019944
- DB-013121
- methyl 5-bromopyridine-3-carboxylate
- MDL： MFCD00173668
- Inchi： 1S/C7H6BrNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h2-4H,1H3
- InChI Key： AAJZXPWBILCHAW-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C(=O)OC)=C1

Computed Properties

Exact Mass: 214.95800
Monoisotopic Mass: 214.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 39.2A^2

Experimental Properties

Color/Form: White powder
Density: 1.579
Melting Point: 96-100 °C
Boiling Point: 241.7℃ at 760 mmHg
Flash Point: 100℃
Refractive Index: 1.553
Water Partition Coefficient: Slightly soluble in water.
PSA: 39.19000
LogP: 1.63070
Solubility: Not determined

methyl 5-bromopyridine-3-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H318-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 37/38-41
Safety Instruction： S26-S39-S37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

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